Cas no 1177276-65-1 (2-(1-Ethylpropyl)azepane oxalate)

• Product Name: 2-(1-Ethylpropyl)azepane oxalate
• CAS No: 1177276-65-1
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5734610
• Update Time: 2025-10-29

2-(1-Ethylpropyl)azepane oxalate Chemical and Physical Properties

Names and Identifiers

• 2-(1-Ethylpropyl)azepane Oxalate
• 2-(1-Ethylpropyl)azepane oxalate

• Inchi： 1S/C11H23N.C2H2O4/c1-3-10(4-2)11-8-6-5-7-9-12-11;3-1(4)2(5)6/h10-12H,3-9H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： JYMJSEMXSDHQKW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1CCCCCC1C(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-(1-Ethylpropyl)azepane oxalate

Professional Introduction to 2-(1-Ethylpropyl)azepane oxalate (CAS No. 1177276-65-1)

2-(1-Ethylpropyl)azepane oxalate, identified by its Chemical Abstracts Service (CAS) number 1177276-65-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This oxalate derivative of azepane, a heterocyclic compound, has garnered attention due to its unique structural properties and potential therapeutic applications. The presence of the 1-ethylpropyl substituent in the azepane ring introduces specific steric and electronic effects that modulate the compound's interactions with biological targets, making it a promising candidate for further investigation.

The azepane core itself is a six-membered saturated heterocycle containing two nitrogen atoms, which is known for its ability to mimic certain biological structures and facilitate binding to protein targets. In the case of 2-(1-Ethylpropyl)azepane oxalate, the oxalate group serves as a functional moiety that can influence solubility, metabolic stability, and interactions with enzymes or receptors. This combination of structural features makes the compound an intriguing subject for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of 2-(1-Ethylpropyl)azepane oxalate more accurately. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in neurological disorders, inflammation, and cancer. The 1-ethylpropyl substituent, in particular, has been shown to enhance binding interactions by optimizing the spatial orientation of the molecule relative to the target site.

In vitro studies have begun to explore the potential of 2-(1-Ethylpropyl)azepane oxalate as a lead compound for developing novel therapeutic agents. Preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its structural similarity to known bioactive molecules suggests that it could be further optimized through structure-activity relationship (SAR) studies to improve efficacy and selectivity.

The synthesis of 2-(1-Ethylpropyl)azepane oxalate presents unique challenges due to the need for precise functionalization of the azepane ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are crucial for ensuring that the final product retains its desired biological activity while minimizing unwanted side effects.

As research progresses, 2-(1-Ethylpropyl)azepane oxalate is expected to play a significant role in the development of new medications targeting various diseases. Its unique structural features and promising preclinical data make it a valuable asset in medicinal chemistry libraries. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical applications, ultimately benefiting patients worldwide.

The regulatory landscape for novel compounds like 2-(1-Ethylpropyl)azepane oxalate is also evolving, with increasing emphasis on sustainable synthesis and environmental impact assessments. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote responsible chemical manufacturing practices.

Future directions in the study of 2-(1-Ethylpropyl)azepane oxalate may include investigating its potential as an agrochemical or industrial intermediate. The compound's stability and reactivity under various conditions make it suitable for applications beyond pharmaceuticals. Additionally, exploring its interactions with metal ions or other small molecules could uncover new mechanisms for modulating biological processes.

In conclusion, 2-(1-Ethylpropyl)azepane oxalate (CAS No. 1177276-65-1) represents a fascinating compound with diverse potential applications in medicine and industry. Its unique structure, combined with promising preclinical data, positions it as a key candidate for further research and development. As scientific understanding continues to advance, compounds like this will contribute significantly to addressing global health challenges and improving quality of life.